Cas no 700856-14-0 (methyl 2-(4-formyl-2-methoxyphenoxy)propanoate)

Methyl 2-(4-formyl-2-methoxyphenoxy)propanoate is a versatile ester compound featuring both formyl and methoxy functional groups, making it a valuable intermediate in organic synthesis. Its structure allows for further derivatization, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the formyl group enables selective reactions such as condensation or reduction, while the methoxy and ester functionalities enhance solubility and reactivity. This compound is particularly useful in fine chemical applications where controlled functionalization is required. Its stability under standard conditions ensures reliable handling and storage, making it a practical choice for research and industrial processes requiring precise molecular modifications.
methyl 2-(4-formyl-2-methoxyphenoxy)propanoate structure
700856-14-0 structure
Product Name:methyl 2-(4-formyl-2-methoxyphenoxy)propanoate
CAS No:700856-14-0
MF:C12H14O5
MW:238.236564159393
MDL:MFCD04217676
CID:3060015
PubChem ID:2950640
Update Time:2025-05-28

methyl 2-(4-formyl-2-methoxyphenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Formyl-2-methoxy-phenoxy)-propionic acid methyl ester
    • methyl 2-(4-formyl-2-methoxyphenoxy)propanoate
    • SR-01000272230-1
    • EN300-230565
    • STK350639
    • ADB85614
    • BBL040543
    • AKOS000313187
    • SR-01000272230
    • Z54176998
    • CS-0240911
    • MFCD04217676
    • 700856-14-0
    • MDL: MFCD04217676
    • Inchi: 1S/C12H14O5/c1-8(12(14)16-3)17-10-5-4-9(7-13)6-11(10)15-2/h4-8H,1-3H3
    • InChI Key: VMRFCVWUKKGUSN-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C=O)=CC=1OC)C(C(=O)OC)C

Computed Properties

  • Exact Mass: 238.08412354Da
  • Monoisotopic Mass: 238.08412354Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 351.7±27.0 °C at 760 mmHg
  • Flash Point: 184.6±11.7 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB500102-250 mg
Methyl 2-(4-formyl-2-methoxyphenoxy)propanoate
700856-14-0
250MG
€176.40 2022-03-24
abcr
AB500102-500 mg
Methyl 2-(4-formyl-2-methoxyphenoxy)propanoate
700856-14-0
500MG
€209.50 2022-03-24
abcr
AB500102-1 g
Methyl 2-(4-formyl-2-methoxyphenoxy)propanoate
700856-14-0
1g
€231.60 2022-03-24
abcr
AB500102-5 g
Methyl 2-(4-formyl-2-methoxyphenoxy)propanoate
700856-14-0
5g
€519.80 2022-03-24
Enamine
EN300-230565-0.05g
methyl 2-(4-formyl-2-methoxyphenoxy)propanoate
700856-14-0 77%
0.05g
$42.0 2024-06-20
Enamine
EN300-230565-0.1g
methyl 2-(4-formyl-2-methoxyphenoxy)propanoate
700856-14-0 77%
0.1g
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Enamine
EN300-230565-0.25g
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Enamine
EN300-230565-0.5g
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$175.0 2024-06-20
Enamine
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methyl 2-(4-formyl-2-methoxyphenoxy)propanoate
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$256.0 2024-06-20
Enamine
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